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D-Xylose, also known as xylose or xylopyranose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. D-Xylose exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). D-Xylose has been found throughout all human tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, D-xylose is primarily located in the cytoplasm and lysosome. Outside of the human body, D-xylose can be found in flaxseed. This makes D-xylose a potential biomarker for the consumption of this food product. D-Xylose is a potentially toxic compound.
D-xylopyranose is d-Xylose in its pyranose form.